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Compound Focus: Metronidazole Benzoate

CAS No.: 13182-89-3

Cat. No.: S560734

The table below summarizes the available quantitative and qualitative solubility data for Metronidazole

Benzoate from commercial chemical suppliers and research literature.

Solvent Solubility Notes / Source

Water Insoluble [1] [2] --

| DMSO | 55 mg/mL (199.81 mM) [2] 250 mg/mL (908.23 mM) [3] | Values differ by source. Highly
hygroscopic DMSO can reduce solubility [2]. | | Ethanol | 13 mg/mL [2] >34.4 mg/mL [1] | Values differ by

source. | | Twelve Mono-solvents | Data unavailable | A key study [4] covers this but full data is behind a

paywall. |

A primary study titled "Uncovering dissolution behavior and thermodynamic properties of metronidazole
benzoate in twelve mono-solvents by experiments and molecular simulation" is directly relevant [4].
However, only the abstract is accessible, and it states that "Data will be made available on request,"

meaning the critical numerical results are not published in the open abstract [4].

Experimental Workflow for Solubility Profiling

The methodology from the key study [4] and common practices in pharmaceutical research can be

summarized in the following workflow. This outlines the steps you would take to determine a comprehensive
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solubility profile experimentally.

Start: Solubility Profiling
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Thermodynamic Parameters
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Experimental workflow for determining drug solubility, based on standard pharmaceutical research

practices.

Here is a breakdown of the key stages shown in the diagram:

e Sample Preparation: The compound of interest must be thoroughly characterized in its solid state to
ensure the solubility data is reproducible and meaningful [5].

e Equilibrium Experiment: This is the core of the solubility measurement. An excess of the solid
compound is added to a selected solvent and maintained at a constant temperature with agitation
until the solution is saturated [5].

¢ Sampling & Analysis: A sample of the saturated solution is withdrawn, filtered to remove any
undissolved patrticles, and then analyzed to determine the concentration of the dissolved compound.
Common techniques include High-Performance Liquid Chromatography (HPLC) or UV-Vis

spectrophotometry [6].

e Data Correlation: The experimental solubility data is then fitted to thermodynamic models (like the
Van't Hoff equation) to derive properties such as the Gibbs free energy and enthalpy of dissolution.
Molecular simulations can provide further insights into the interaction mechanisms between the drug
and solvent molecules at a molecular level [4].

Formulation Strategies for Poor Solubility

The poor aqueous solubility of metronidazole and its derivatives is a known challenge in formulation
science. Here are some strategies researched to overcome this, specifically for the parent drug

Metronidazole:

e Cocrystallization: A cocrystal of Metronidazole with Ethyl Gallate (EG) was shown to exhibit higher
solubility and faster dissolution than Metronidazole alone. This also led to a 36% increase in
bioavailability in rats [5].

e Extemporaneous Compounding: For pediatric use, metronidazole is often formulated as a
suspension using suspending agents like microcrystalline cellulose or specialized thixotropic vehicles
(e.g., PCCA SuspendiIt). These formulations are physically, chemically, and microbiologically stable
for up to 180 days [7] [6].

How to Proceed Further

Given the limited open-access data, here are suggestions for your next steps:
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e Access the Primary Study: If your institution has a subscription, you can access the full paper on
ScienceDirect [4]. Alternatively, you can contact the corresponding author via email to request the
data or a copy of the manuscript.

¢ Explore Related Compounds: Research on the parent drug, Metronidazole, is more plentiful. Its
agueous solubility is reported to be approximately 8.3 - 11.4 mg/mL at 20-30°C [6], and studies on its
cocrystals provide direct formulation strategies [5].

e Consult Technical Suppliers: For specific solubility data in DMSO or ethanol for laboratory use, you
may consider contacting the technical support teams of chemical suppliers like MedChemExpress [3]
or ApexBT [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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